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Compound of Interest

Compound Name: Salvisyrianone

Cat. No.: B152159

Initial research indicates a lack of publicly available scientific literature detailing in vivo studies
of a compound referred to as "Salvisyrianone" in animal models. Extensive searches of
scientific databases have not yielded any specific pharmacological, toxicological, or
mechanistic studies for a compound with this name.

It is possible that "Salvisyrianone™" may be a novel, recently isolated compound with research
yet to be published, a compound known by a different chemical name, or a potential
typographical error in the query.

Phytochemical studies of Salvia syriaca, a plant from which a compound with a similar name
might originate, have identified various other compounds, including flavonoids, terpenoids, a
sesterterpenoid named salvisyriacolide, and a sesquiterpene named syriacine.[1][2] While
some extracts of Salvia syriaca and its isolated constituents have undergone preliminary in
vitro evaluation for enzymatic inhibition and antioxidant properties, and in one instance, topical
anti-inflammatory effects in a mouse ear edema model, no systemic in vivo animal studies for a
compound specifically named "Salvisyrianone™" are documented in the available literature.[1]

[3114]

A Potential Alternative: Salvinorin A

It is highly probable that the query may be referring to Salvinorin A, a well-researched, potent,
and selective kappa-opioid receptor (KOR) agonist. Salvinorin A is the principal psychoactive
molecule isolated from the plant Salvia divinorum.[5][6][7][8] Unlike the apparent lack of data
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for "Salvisyrianone,” Salvinorin A has been the subject of numerous in vivo studies in various
animal models, investigating its therapeutic potential, pharmacology, and toxicology.

Should the user be interested in the in vivo animal model studies of Salvinorin A, detailed
Application Notes and Protocols can be provided, covering areas such as:

e Analgesic and Anti-inflammatory Effects: Studies in rodent models demonstrating the pain-
relieving and anti-inflammatory properties of Salvinorin A and its analogues.[9]

» Neurological and Psychiatric Disorders: Research in animal models of addiction, depression,
and stroke.

e Pharmacokinetics and Metabolism: Studies in non-human primates and rodents
characterizing the rapid absorption, distribution, and short duration of action of Salvinorin A.

o Toxicology and Side Effects: Investigations into the anxiogenic, motor, and cognitive
impairment effects observed at higher doses.

If the intended compound of interest is indeed "Salvisyrianone,” we recommend verifying the
compound's name and consulting specialized chemical or ethnobotanical literature that may
not be indexed in publicly accessible scientific databases. At present, the creation of detailed
Application Notes and Protocols as requested is not feasible due to the absence of primary
research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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